4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol
Overview
Description
4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol is a useful research compound. Its molecular formula is C16H22N2OS and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antidepressant Potential
Some benzo[b]thiophene derivatives, including those similar to 4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol, have been synthesized for potential use as antidepressant drugs. These compounds demonstrate dual action at 5-HT1A serotonin receptors and serotonin transporter. For instance, compounds derived from 2-acetyl-3-methylbenzo[b]thiophene showed promising in vitro affinity for 5-HT1A receptor and serotonin reuptake inhibition, suggesting their potential use in treating depression (Orus et al., 2002).
Synthesis of Brexpiprazole
The compound has been involved in the synthesis of brexpiprazole, an antipsychotic drug approved for schizophrenia treatment. A novel palladium-mediated Buchwald–Hartwig coupling using a similar benzo[b]thiophene derivative efficiently facilitated this synthesis (Kumar et al., 2018).
Anti-Tubercular Agents
Research has been conducted on various derivatives of benzo[b]thiophene piperazines for their potential as anti-tubercular agents. These compounds have been synthesized and evaluated for in vitro anti-tubercular activity against Mycobacterium tuberculosis strains. Some compounds in this category demonstrated moderate to good inhibitory activity, highlighting their potential in tuberculosis treatment (Naidu et al., 2016).
Antimicrobial Activity
Benzo[b]thiophene piperazine derivatives have also been synthesized and evaluated for antimicrobial activity. For example, one study reported potent activity against Gram-negative bacterial strains and good inhibitory activity against fungal strains, suggesting these compounds' potential in antimicrobial applications (Mishra et al., 2019).
Radiotracer for D3 Receptor Imaging
A derivative of benzo[b]thiophene piperazine, similar to this compound, has been used in synthesizing a radiotracer for D3 receptor imaging. This development is significant for studying neurological conditions and drug development (Kuhnast et al., 2006).
Molecular Association Studies
The molecular association of similar compounds with other agents like 2-hydroxypropyl-β-cyclodextrin has been explored to improve solubility and efficacy. These studies are crucial in the development of more effective pharmaceutical formulations (Devine et al., 2020).
Properties
IUPAC Name |
4-[4-(1-benzothiophen-4-yl)piperazin-1-yl]butan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2OS/c19-12-2-1-7-17-8-10-18(11-9-17)15-4-3-5-16-14(15)6-13-20-16/h3-6,13,19H,1-2,7-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHIXUCQCQUCNGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCCO)C2=C3C=CSC3=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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